Cas no 2172093-45-5 (2-1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172093-45-5
• MF: C₁₁H₁₈F₂N₄O
• MW: 260.283628940582
• CID: 5937291
• PubChem ID: 165900257
• Update Time: 2025-10-31

2-1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
• EN300-1598324
• 2-[1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2172093-45-5

• Inchi： 1S/C11H18F2N4O/c12-10(13)7-17-11(8-2-5-18-6-3-8)9(1-4-14)15-16-17/h8,10H,1-7,14H2
• InChI Key： HRJPFSXSMSVMTN-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(CCN)N=N1)C1CCOCC1)F

Computed Properties

• Exact Mass: 260.14486753g/mol
• Monoisotopic Mass: 260.14486753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66Ų

Additional information on 2-1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

Research Brief on 2-1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS: 2172093-45-5)

In recent years, the compound 2-1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS: 2172093-45-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and oxane structural motifs, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The synthesis of 2-1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine involves a multi-step process that leverages click chemistry for the formation of the triazole ring. Recent studies have optimized this synthetic route to improve yield and purity, with modifications including the use of copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). The compound's structural complexity, particularly the presence of the difluoroethyl group, has been noted to enhance its metabolic stability and bioavailability, making it a candidate for further drug development.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies demonstrate its ability to modulate key signaling molecules, such as NF-κB and MAPK, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary in vivo studies in murine models have shown reduced inflammatory markers without significant toxicity, highlighting its therapeutic window.

Beyond its anti-inflammatory properties, recent research has explored the compound's potential in oncology. The triazole moiety has been implicated in disrupting protein-protein interactions critical for cancer cell survival. Specifically, 2-1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine has shown selective cytotoxicity against certain cancer cell lines, with mechanisms involving apoptosis induction and cell cycle arrest. These findings position the compound as a promising lead for targeted cancer therapies.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as scalable synthesis, pharmacokinetic optimization, and off-target effects require further investigation. Ongoing studies are focusing on structural analogs to enhance efficacy and reduce potential side effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 2-1-(2,2-difluoroethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylethan-1-amine represents a versatile scaffold with significant potential in both anti-inflammatory and anticancer applications. Continued research into its mechanisms of action and therapeutic optimization will be critical for its future success in the pharmaceutical landscape.